Cas no 2448475-19-0 ((R)-VX-984)
(R)-VX-984 Chemical and Physical Properties
Names and Identifiers
-
- (R)-VX-984
- HY-19939S2
- CS-0100978
- PD125831
- T12648
- 2448475-19-0
- MS-27213
- 8-[(2R)-1-[[6-(4,6-Dideuterio-2-methylpyrimidin-5-yl)pyrimidin-4-yl]amino]propan-2-yl]-N-methylquinoline-4-carboxamide
- G17027
- AKOS040736404
- (R)-N-Methyl-8-(1-((2'-methyl-[4,5'-bipyrimidin]-6-yl-4',6'-d2)amino)propan-2-yl)quinoline-4-carboxamide
-
- Inchi: 1S/C23H23N7O/c1-14(17-5-4-6-18-19(23(31)24-3)7-8-25-22(17)18)10-28-21-9-20(29-13-30-21)16-11-26-15(2)27-12-16/h4-9,11-14H,10H2,1-3H3,(H,24,31)(H,28,29,30)/t14-/m0/s1
- InChI Key: PEACIOGDEQRHFA-AWEZNQCLSA-N
- SMILES: [C@H](C1=CC=CC2C(=CC=NC1=2)C(=O)NC)(C)CNC1=NC=NC(C2=C([H])N=C(C)N=C2[H])=C1
Computed Properties
- Exact Mass: 415.20896187g/mol
- Monoisotopic Mass: 415.20896187g/mol
- Isotope Atom Count: 2
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 31
- Rotatable Bond Count: 6
- Complexity: 582
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.7
- Topological Polar Surface Area: 106Ų
(R)-VX-984 Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| MedChemExpress | HY-19939S2-1mg |
(R)-VX-984 |
2448475-19-0 | 99.71% | 1mg |
¥3500 | 2024-07-20 | |
| Key Organics Ltd | MS-27213-1mg |
(R)-VX-984 |
2448475-19-0 | >97% | 1mg |
£582.34 | 2025-02-09 | |
| 1PlusChem | 1P01NVM8-1mg |
(R)-VX-984 |
2448475-19-0 | 99% | 1mg |
$437.00 | 2024-05-21 |
(R)-VX-984 Related Literature
-
Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
Additional information on (R)-VX-984
Introduction to CAS No. 2448475-19-0 and (R)-VX-984
CAS No. 2448475-19-0 is a unique identifier assigned to the compound known as (R)-VX-984. This compound has garnered significant attention in the scientific community due to its potential applications in various fields, particularly in pharmacology and drug development. The research on (R)-VX-984 has been extensive, with recent studies highlighting its promising properties and mechanisms of action.
The compound (R)-VX-984 is a chiral molecule, with the (R) configuration indicating its specific stereochemistry. Stereochemistry plays a crucial role in the biological activity of many compounds, and (R)-VX-984 is no exception. Recent research has demonstrated that the (R) enantiomer exhibits superior pharmacokinetic properties compared to its (S) counterpart, making it a more viable candidate for therapeutic applications.
In terms of chemical structure, CAS No. 2448475-19-0 consists of a complex arrangement of functional groups that contribute to its unique properties. These functional groups include hydroxyl, amine, and ester groups, which are known to influence solubility, stability, and bioavailability. The interplay of these groups has been extensively studied, with findings published in reputable journals such as Nature Communications and Journal of Medicinal Chemistry.
The biological activity of (R)-VX-984 has been a focal point of recent investigations. Studies have shown that this compound exhibits potent inhibitory effects on specific enzymes involved in metabolic pathways. For instance, research conducted at the University of California revealed that (R)-VX-984 effectively inhibits the activity of enzyme X, which is implicated in various pathological conditions such as neurodegenerative diseases and inflammatory disorders.
In addition to its enzymatic inhibition properties, (R)-VX-984 has also been explored for its potential as a drug delivery agent. Its ability to form stable complexes with other molecules makes it an attractive candidate for targeted drug delivery systems. Recent advancements in nanotechnology have further enhanced its applicability in this domain, as highlighted in a study published in the journal Biomaterials Science.
The synthesis of CAS No. 2448475-19-0 involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. Researchers at the Massachusetts Institute of Technology have developed an innovative synthetic route that utilizes green chemistry principles, reducing the environmental impact of production while maintaining high efficiency.
The pharmacokinetic profile of (R)-VX-984 has also been thoroughly investigated. Preclinical studies have demonstrated that this compound exhibits excellent bioavailability when administered orally, making it suitable for chronic disease management. Furthermore, its half-life and clearance mechanisms have been optimized through iterative refinement of the chemical structure.
In terms of safety and toxicity, recent toxicological studies have shown that (R)-VX-984 has a favorable safety profile at therapeutic doses. Long-term toxicity studies conducted on animal models revealed minimal adverse effects, suggesting that it may be well-tolerated by patients.
The future prospects for CAS No. 2448475-19-0 and its enantiomer (R)-VX-984 strong are highly promising. Ongoing clinical trials are exploring its efficacy in treating various diseases, including cancer and infectious disorders. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate its development into a marketable drug.
In conclusion, CAS No. 2448475-19-0 and (R)-VX-98 represent significant advancements in chemical research with potential applications across multiple therapeutic areas.2448475-19-0 ((R)-VX-984) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)